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Compound of Interest

Compound Name: Methyltriphenylphosphonium

Cat. No.: B096628

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Methyltriphenylphosphonium
bromide. Adherence to these protocols is essential for ensuring laboratory safety and
operational integrity.

Chemical Hazard and Identification

Methyltriphenylphosphonium bromide is a chemical compound that requires careful handling
due to its potential health hazards. It is harmful if swallowed, inhaled, or comes into contact
with the skin.[1][2] It is also recognized as being toxic to aquatic life with long-lasting effects.[3]

[4]

Hazard Summary:

Hazard Classification GHS Code Description
o Toxic or harmful if swallowed.
Acute Oral Toxicity H301 / H302 3]
Acute Dermal Toxicity H312 Harmful in contact with skin.[1]
Acute Inhalation Toxicity H332 Harmful if inhaled.[1]
) ] o Toxic to aquatic life with long-
Chronic Aquatic Toxicity H411

lasting effects.[3]
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Physicochemical Data:

Property Value

CAS Number 1779-49-3[1][3][4][5]
Molecular Formula C19H18BrP[1][4]
Molecular Weight 357.22 g/mol [1][4]
Appearance White crystalline solid[2]

Hygroscopic (absorbs moisture from the air)[1]

Key Properties
[5]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure. The
type of equipment must be selected based on the concentration and amount of the substance
at the specific workplace.[1][5]
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Protection Type

Required Equipment

Specifications and Best
Practices

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[1][5]

Must conform to approved
government standards such as
EN166 (EU) or NIOSH (US).[1]
[4][5] A face shield may be
required for larger quantities or

when there is a splash hazard.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and a lab

coat or protective suit.[1][5][6]

Gloves must be inspected
before use and disposed of
properly after handling.[1][5] A
complete protective suit may
be necessary for significant

exposure risks.[1][5]

Respiratory Protection

NIOSH/MSHA-approved

respirator.[4]

Use a particulate respirator
(e.g., P95 or P3) when dust
may be generated.[1] Ensure
proper fit and maintenance of
the respirator.[7] For major
spills or emergencies, a self-
contained breathing apparatus
(SCBA) is required.[6]

Operational Plan: Safe Handling Protocol

A systematic approach to handling Methyltriphenylphosphonium bromide minimizes risk.

The following workflow outlines the essential steps for safe manipulation of this compound.

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_2125526811_METHYLTRIPHENYLPHOSPHONIUMBROMIDECASNO.1779-49-3.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/methyltriphenylphophoniumbromide.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2125526811_METHYLTRIPHENYLPHOSPHONIUMBROMIDECASNO.1779-49-3.pdf
https://www.fishersci.com/store/msds?partNumber=AC156951000&countryCode=US&language=en
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/methyltriphenylphophoniumbromide.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2125526811_METHYLTRIPHENYLPHOSPHONIUMBROMIDECASNO.1779-49-3.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/methyltriphenylphophoniumbromide.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M29911%20%20SDS%20%20062123.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2125526811_METHYLTRIPHENYLPHOSPHONIUMBROMIDECASNO.1779-49-3.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/methyltriphenylphophoniumbromide.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2125526811_METHYLTRIPHENYLPHOSPHONIUMBROMIDECASNO.1779-49-3.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/methyltriphenylphophoniumbromide.pdf
https://www.fishersci.com/store/msds?partNumber=AC156951000&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_2125526811_METHYLTRIPHENYLPHOSPHONIUMBROMIDECASNO.1779-49-3.pdf
https://www.trical.com.au/downloads/SQSG7-07-TRI-PPE-for-Fumigant-Handling-and-Use.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M29911%20%20SDS%20%20062123.pdf
https://www.benchchem.com/product/b096628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Step 1: Preparation
- Review SDS
- Prepare workspace in fume hood
- Assemble all necessary equipment

roceed when ready

Step 2: Don PPE
- Wear lab coat, gloves, and
safety goggles with side-shields

nter handling area

Step 3: Chemical Handling
- Work within a chemical fume hood
- Avoid dust formation
- Weigh and transfer carefully

fter completion

Step 4: Post-Handling
- Tightly close container
- Decontaminate work surfaces
- Segregate waste

fter cleanup

Step 5: Doff PPE
- Remove gloves using proper technique
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyltriphenylphosphonium bromide.
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Detailed Steps:

Preparation: Always work in a well-ventilated area, preferably a chemical fume hood, to
control exposure.[1][5] Ensure an eyewash station and safety shower are readily accessible.

e Engineering Controls: Use appropriate exhaust ventilation at places where dust is formed.[1]

[5]

» Handling: Avoid contact with skin and eyes.[1][5] Prevent the formation of dust and aerosols
during handling.[1][5]

e Hygiene: Practice good industrial hygiene. Wash hands before breaks and at the end of the
workday.[1][5] Do not eat, drink, or smoke in work areas.[3]

Emergency Procedures and First Aid

In case of accidental exposure, immediate action is critical.
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Exposure Type First Aid Protocol

Move the person to fresh air. If breathing is
) difficult or has stopped, provide artificial
Inhalation I . . .
respiration and seek immediate medical

attention.[1][5]

Immediately wash the affected area with soap
and plenty of water.[1][5] Remove contaminated

Skin Contact ] S )
clothing. Consult a physician if irritation persists.

[6]

Rinse cautiously with water for at least 15

minutes, holding the eyelids apart.[6] Remove
Eye Contact )

contact lenses if present and easy to do.[6]

Seek medical attention.

Do NOT induce vomiting.[4][6] Rinse mouth with
Ingestion water and immediately call a physician or poison

control center.[1][5]

For small spills, use personal protective
equipment, sweep up the material, and place it
) in a suitable, closed container for disposal,
Spills avoiding dust creation.[1][5] For large spills,
evacuate the area and follow the emergency

response plan.[6]

Logistical Information: Storage and Disposal

Proper storage and disposal are crucial for safety and environmental protection.
Storage:
» Store in a cool, dry, and well-ventilated place.[1][5]

o Keep the container tightly closed to prevent contact with moisture, as the substance is
hygroscopic.[1][4][5]
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» Store away from incompatible materials such as strong oxidizing agents.[4]

Disposal Plan: Disposal of Methyltriphenylphosphonium bromide and its contaminated
packaging must be handled as hazardous waste and in accordance with all local, state, and
federal regulations.

Step 1: Waste Collection
- Collect unused material and
contaminated items (gloves, etc.)
in a designated, sealed container

l

Step 2: Labeling
- Clearly label the container
with 'Hazardous Waste' and the
chemical name

:

Step 3: Temporary Storage
- Store waste container in a
designated, secure area away
from incompatible materials

Step 4: Professional Disposal

- Contact a licensed professional
waste disposal company

Step 5: Final Disposition
- Arrange for pickup and disposal.
(e.g., incineration with a scrubber)

Click to download full resolution via product page
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Caption: Step-by-step workflow for the disposal of Methyltriphenylphosphonium bromide.

Disposal Methodology:

Do not let the product enter drains or the environment.[1][3][5]

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[1]

A recommended disposal method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1][5]

Dispose of contaminated packaging in the same manner as the unused product.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b096628?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

